Cas no 1444146-05-7 (2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine)

• Product Name: 2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine
• CAS No: 1444146-05-7
• MF: C₁₄H₁₀Cl₄N₂OS
• MW: 396.11899805069
• CID: 6088279
• PubChem ID: 75402399
• Update Time: 2025-07-15

2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS033836771
• Z226477738
• EN300-26617270
• 1444146-05-7
• (4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-(3,4,5,6-tetrachloropyridin-2-yl)methanone
• 2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine

• Inchi： 1S/C14H10Cl4N2OS/c1-6-7-3-5-22-8(7)2-4-20(6)14(21)12-10(16)9(15)11(17)13(18)19-12/h3,5-6H,2,4H2,1H3
• InChI Key： QVPLNKAPIZAZJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(N1CCC2=C(C=CS2)C1C)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 395.923845g/mol
• Monoisotopic Mass: 393.926795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine

Introduction to 2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine (CAS No. 1444146-05-7) and Its Emerging Applications in Chemical Biology

2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine, identified by the CAS number 1444146-05-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to a class of heterocyclic derivatives characterized by a fused thienopyridine core, which is appended with a pyridine-carbonyl moiety and multiple chloro substituents. This molecular architecture not only imparts distinct electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and molecular recognition.

The presence of multiple chloro atoms at the 2,3,4,5-tetrachloro positions enhances the electrophilicity of the molecule, making it a versatile intermediate in synthetic chemistry. The thienopyridine scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating biological pathways. Recent advances in computational chemistry have highlighted the potential of such derivatives as scaffolds for developing novel therapeutic agents. Specifically, the thieno[3,2-c]pyridine core is known to exhibit binding affinity towards various biological targets, including enzymes and receptors involved in cancer progression and inflammatory responses.

In the realm of medicinal chemistry, the 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl substituent plays a pivotal role in determining the compound's pharmacological profile. This moiety not only contributes to the overall rigidity of the molecule but also provides a site for further functionalization. For instance, studies have demonstrated that modifications at this position can significantly alter the compound's bioactivity. The pyridine-carbonyl group serves as a key pharmacophore for interacting with biological targets through hydrogen bonding or π-stacking interactions. These features make 2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine an attractive candidate for designing small-molecule inhibitors.

Recent research has focused on leveraging computational methods to predict the binding modes of this compound with potential drug targets. Molecular docking simulations have revealed that it can effectively interact with enzymes such as kinases and proteases that are overexpressed in certain diseases. Notably, preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases implicated in cancer cell proliferation. The chloro substituents are particularly important in these interactions due to their ability to engage in halogen bonding with polar residues in the active site of target proteins.

The synthesis of 2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine involves multi-step organic transformations that highlight its synthetic versatility. Key steps include chlorination reactions to introduce the tetrachloro functionality followed by condensation reactions to form the thienopyridine core. The introduction of the carbonyl group at the 5-position is achieved through oxidation or carbonylation techniques. These synthetic strategies underscore the compound's utility as a building block for more complex molecules.

From a biochemical perspective,thienopyridine derivatives have been explored for their ability to modulate neurotransmitter systems and ion channels. The structural features of 2-(1-benzyl)piperazine, when incorporated into analogs of this compound,have shown promise in preclinical models for treating neurological disorders. The combination of chloro substituents and heterocyclic moieties enhances lipophilicity and cell membrane permeability,facilitating better bioavailability. This has prompted investigations into its potential as an adjunct therapy for conditions where central nervous system modulation is required.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like thienopyridines due to their broad spectrum of biological activities. The presence of multiple functional groups allows for fine-tuning of physicochemical properties such as solubility and metabolic stability,critical factors for drug development. Researchers are currently exploring how variations in substituent placement can enhance target specificity while minimizing off-target effects. This rational design approach is supported by advances in high-throughput screening technologies that enable rapid evaluation of large libraries of derivatives.

In conclusion,1444146-05-7 (CAS No.) represents a structurally intriguing molecule with significant potential applications across multiple domains including medicinal chemistry and chemical biology. Its unique combination of chloro substituents,thienopyridine core, and pyridine-carbonyl moiety makes it an excellent candidate for further exploration as a lead compound or intermediate for synthesizing novel therapeutics. As computational methods continue to refine our understanding of molecular interactions,this derivative will undoubtedly play an important role in future drug discovery efforts aimed at addressing complex diseases.